Cas no 216485-87-9 ()

216485-87-9 structure
structure
Product Name:
CAS No:216485-87-9
MF:C7H8ClNS
MW:173.663119316101
CID:6647166
PubChem ID:640702
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H8ClNS/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,9H2,1H3
    • InChI Key: WCMJPIPJGKVMMY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1N)SC

Computed Properties

  • Exact Mass: 173.0065981g/mol
  • Monoisotopic Mass: 173.0065981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.3Ų
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